N-[1-(2-amino-2-oxoethyl)piperidin-4-yl]-4-fluorobenzamide

• IUPAC Name: N-[1-(2-amino-2-oxoethyl)piperidin-4-yl]-4-fluorobenzamide
• InChI: InChI=1S/C14H18FN3O2/c15-11-3-1-10(2-4-11)14(20)17-12-5-7-18(8-6-12)9-13(16)19/h1-4,12H,5-9H2,(H2,16,19)(H,17,20)
• InChI Key: KHKIMXIAAWHNMM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1NC(=O)C2=CC=C(C=C2)F)CC(=O)N
• Molecular Formula: C14H18FN3O2
• Molecular Weight: 279.31 g/mol

Description

N-[1-(2-amino-2-oxoethyl)piperidin-4-yl]-4-fluorobenzamide, also known as FENPOX, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. FENPOX is a piperidine derivative that has been synthesized through a multistep process.

Mechanism of Action

The mechanism of action of N-[1-(2-amino-2-oxoethyl)piperidin-4-yl]-4-fluorobenzamide is not fully understood, but it is believed to target multiple pathways involved in cancer progression. N-[1-(2-amino-2-oxoethyl)piperidin-4-yl]-4-fluorobenzamide has been shown to inhibit the activity of various enzymes such as cyclin-dependent kinases, which are critical for cell cycle progression. N-[1-(2-amino-2-oxoethyl)piperidin-4-yl]-4-fluorobenzamide also inhibits the activity of histone deacetylases, which play a crucial role in epigenetic regulation of gene expression. Additionally, N-[1-(2-amino-2-oxoethyl)piperidin-4-yl]-4-fluorobenzamide has been shown to activate the p53 pathway, which is a tumor suppressor pathway that plays a critical role in cancer cell death.
Biochemical and Physiological Effects
N-[1-(2-amino-2-oxoethyl)piperidin-4-yl]-4-fluorobenzamide has been shown to have various biochemical and physiological effects. Studies have shown that N-[1-(2-amino-2-oxoethyl)piperidin-4-yl]-4-fluorobenzamide inhibits the activity of various enzymes involved in cancer progression, as discussed above. N-[1-(2-amino-2-oxoethyl)piperidin-4-yl]-4-fluorobenzamide has also been shown to induce apoptosis and cell cycle arrest in cancer cells. Additionally, N-[1-(2-amino-2-oxoethyl)piperidin-4-yl]-4-fluorobenzamide has been shown to inhibit the migration and invasion of cancer cells, which is critical for metastasis.

Advantages and Limitations for Lab Experiments

N-[1-(2-amino-2-oxoethyl)piperidin-4-yl]-4-fluorobenzamide has several advantages for lab experiments. It is a relatively stable compound, which makes it easy to handle and store. N-[1-(2-amino-2-oxoethyl)piperidin-4-yl]-4-fluorobenzamide is also soluble in various solvents, which makes it easy to dissolve in different experimental conditions. However, N-[1-(2-amino-2-oxoethyl)piperidin-4-yl]-4-fluorobenzamide has some limitations in lab experiments. It has low water solubility, which makes it difficult to use in aqueous solutions. Additionally, N-[1-(2-amino-2-oxoethyl)piperidin-4-yl]-4-fluorobenzamide has poor bioavailability, which limits its use in in vivo studies.

Future Directions

N-[1-(2-amino-2-oxoethyl)piperidin-4-yl]-4-fluorobenzamide has significant potential for therapeutic applications in various diseases, including cancer. Future research should focus on the optimization of the synthesis method to improve the yield and purity of the compound. Additionally, future studies should investigate the mechanism of action of N-[1-(2-amino-2-oxoethyl)piperidin-4-yl]-4-fluorobenzamide in more detail to fully understand its therapeutic potential. Furthermore, future studies should focus on improving the bioavailability of N-[1-(2-amino-2-oxoethyl)piperidin-4-yl]-4-fluorobenzamide to enhance its efficacy in in vivo studies. Finally, future research should investigate the potential of N-[1-(2-amino-2-oxoethyl)piperidin-4-yl]-4-fluorobenzamide in combination with other drugs to improve its therapeutic efficacy.

Synthesis Methods

The synthesis of N-[1-(2-amino-2-oxoethyl)piperidin-4-yl]-4-fluorobenzamide involves a multistep process that starts with the reaction of 4-fluorobenzoyl chloride with piperidine in the presence of a base. The resulting product is then reacted with 2-aminoacetaldehyde diethyl acetal to form the final product, N-[1-(2-amino-2-oxoethyl)piperidin-4-yl]-4-fluorobenzamide. The yield of N-[1-(2-amino-2-oxoethyl)piperidin-4-yl]-4-fluorobenzamide is approximately 40%, and the purity of the compound is confirmed by various analytical techniques such as NMR and HPLC.

Scientific Research Applications

N-[1-(2-amino-2-oxoethyl)piperidin-4-yl]-4-fluorobenzamide has been extensively studied for its potential therapeutic applications in various diseases. One of the major research areas is its role in cancer treatment. Studies have shown that N-[1-(2-amino-2-oxoethyl)piperidin-4-yl]-4-fluorobenzamide inhibits the growth of cancer cells by inducing apoptosis and cell cycle arrest. N-[1-(2-amino-2-oxoethyl)piperidin-4-yl]-4-fluorobenzamide has also been shown to inhibit the migration and invasion of cancer cells, which is critical for metastasis.